Cas no 927119-62-8 (N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)
N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-[2-acetyl-3-(2-hydroxy-3-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
- N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
-
- Inchi: 1S/C19H21N3O5S/c1-12(23)22-17(15-8-5-9-18(27-2)19(15)24)11-16(20-22)13-6-4-7-14(10-13)21-28(3,25)26/h4-10,17,21,24H,11H2,1-3H3
- InChI Key: WFIALUVMBUGXDP-UHFFFAOYSA-N
- SMILES: CS(NC1=CC=CC(C2CC(C3=CC=CC(OC)=C3O)N(C(C)=O)N=2)=C1)(=O)=O
N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3214-0128-2μmol |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-5μmol |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-10μmol |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-20μmol |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-1mg |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-2mg |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-3mg |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-4mg |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-5mg |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3214-0128-10mg |
N-{3-[1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
927119-62-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
Recent Advances in the Study of N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 927119-62-8)
In recent years, the compound N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 927119-62-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazoline core and methanesulfonamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
The synthesis of N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to achieve the desired product. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its pharmacological properties.
One of the most notable findings in recent studies is the compound's potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. In vitro assays have demonstrated that N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide exhibits selective COX-2 inhibition with an IC50 value significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity suggests a reduced risk of gastrointestinal side effects, a common limitation of conventional NSAIDs.
Further investigations into the compound's mechanism of action have revealed its ability to modulate the NF-κB signaling pathway, which plays a critical role in the regulation of immune responses and inflammation. Molecular docking studies have identified key interactions between the compound and the active site of COX-2, providing insights into its high affinity and specificity. These findings underscore the potential of N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide as a lead compound for the development of novel anti-inflammatory agents.
In addition to its anti-inflammatory properties, recent research has explored the compound's potential applications in oncology. Preliminary studies have indicated that N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with colorectal and breast cancers. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key cellular targets, including Bcl-2 family proteins and caspases.
Despite these promising findings, challenges remain in the clinical translation of N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide. Pharmacokinetic studies have highlighted the need for optimization of the compound's bioavailability and metabolic stability. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations. Additionally, comprehensive toxicological assessments are underway to ensure the compound's safety profile.
In conclusion, N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 927119-62-8) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.
927119-62-8 (N-{3-1-acetyl-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)